3-benzoyl-6-ethoxy-1-(3-fluorobenzyl)quinolin-4(1H)-one

• IUPAC Name: 3-benzoyl-6-ethoxy-1-[(3-fluorophenyl)methyl]quinolin-4-one
• InChI: InChI=1S/C25H20FNO3/c1-2-30-20-11-12-23-21(14-20)25(29)22(24(28)18-8-4-3-5-9-18)16-27(23)15-17-7-6-10-19(26)13-17/h3-14,16H,2,15H2,1H3
• InChI Key: GEZHPTDLVAYJJO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C=C(C2=O)C(=O)C3=CC=CC=C3)CC4=CC(=CC=C4)F
• Molecular Formula: C25H20FNO3
• Molecular Weight: 401.4 g/mol

Description

3-benzoyl-6-ethoxy-1-(3-fluorobenzyl)quinolin-4(1H)-one is a chemical compound with the molecular formula C25H20FNO3. It is intended for research use only and is not intended for human or veterinary use.

Scientific Research Applications

Fluorogenic Reagent for Amines Analysis

3-Benzoyl-2-quinolinecarboxaldehyde, a compound closely related to 3-benzoyl-6-ethoxy-1-(3-fluorobenzyl)quinolin-4(1H)-one, has been synthesized and investigated for its potential as a pre-column fluorogenic reagent. This application is significant for the ultrahigh sensitivity determination of primary amines, particularly in micro-column liquid chromatography with laser-induced fluorescence detection. The compound exhibits low detection limits in the femtogram range and a broad linear dynamic range, demonstrating its utility in the high-sensitivity analysis of complex biological samples such as hydrolyzed proteins (Beale et al., 1989).

Viscosity-Sensitive Fluorescent Probes

2-Phenylbenzo[g]quinoxaline derivatives, structurally similar to the query compound, have been developed as viscosity-sensitive fluorescent probes. These compounds, especially those with strong electron-donating groups, exhibit a sensitive fluorescence response to changes in viscosity. This characteristic makes them suitable for applications in viscosity detection, highlighting the impact of substituted groups on their fluorescent properties. Such compounds are valuable in biochemical and medical research for studying dynamic biological systems (Wang et al., 2009).